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Compound of Interest

Compound Name: 1,3,5,7-Tetrabromoadamantane

Cat. No.: B396909 Get Quote

This document provides comprehensive guidance on the proper disposal of 1,3,5,7-
Tetrabromoadamantane, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedures are designed for researchers, scientists,

and drug development professionals.

Immediate Safety and Hazard Information
1,3,5,7-Tetrabromoadamantane is a halogenated organic compound that requires careful

handling. While comprehensive toxicity data is not available, the compound is classified as an

irritant and is harmful if swallowed.[1] Adherence to strict safety protocols is essential during all

handling and disposal procedures.

Hazard Classification:

Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity,

Single Exposure
3

H335: May cause respiratory

irritation[1]
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Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

To prevent eye contact which

can cause serious irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Neoprene or PVC),

fire/flame resistant and

impervious clothing.

To avoid skin contact, which

can lead to irritation.

Respiratory Protection

Use in a well-ventilated area or

within a chemical fume hood. If

dust is generated, a respirator

may be necessary.

To prevent inhalation of dust

which may cause respiratory

irritation.

Step-by-Step Disposal Protocol
The primary method for the disposal of 1,3,5,7-Tetrabromoadamantane is through a licensed

hazardous material disposal company, which will typically involve incineration in a facility

equipped with an afterburner and scrubber.[2] Do not dispose of this chemical in the regular

trash or down the drain.[3]

Experimental Protocol for Waste Handling and Disposal:

Waste Segregation:

Collect all waste containing 1,3,5,7-Tetrabromoadamantane, including contaminated

labware and personal protective equipment, in a designated hazardous waste container.

Crucially, segregate halogenated organic waste, such as 1,3,5,7-
Tetrabromoadamantane, from non-halogenated waste streams.[4] This is because the

disposal methods for these categories differ significantly.

Waste Container Management:
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Use a compatible, clearly labeled, and leak-proof container for waste collection.

Containers made of glass or polyethylene with a secure screw-on cap are recommended.

[3]

The container must be labeled with "Hazardous Waste" and the chemical name: "1,3,5,7-
Tetrabromoadamantane".

Keep the waste container closed except when adding waste. Store it in a cool, dry, and

well-ventilated area away from incompatible materials.

Empty Container Disposal:

Empty containers that previously held 1,3,5,7-Tetrabromoadamantane must be treated

as hazardous waste.

Triple-rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous waste and add it to your halogenated organic waste

stream.[3]

After triple-rinsing, deface or remove the original label. The container may then be

disposed of according to your institution's policies for decontaminated labware.[3]

Spill Cleanup:

Minor Spills: In the event of a small spill, ensure the area is well-ventilated and wear

appropriate PPE. Clean up the spill using an absorbent material. Place the spilled material

and any contaminated cleanup supplies into a sealed, labeled hazardous waste container.

Major Spills: For larger spills, evacuate the area and immediately contact your institution's

Environmental Health and Safety (EHS) department or emergency responders.[3]

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup.

Provide the disposal company with accurate information about the waste composition.
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Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of 1,3,5,7-
Tetrabromoadamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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